Azepan-1-yl-[2-(1,3-benzothiazol-2-yl)pyridin-3-yl]methanone

• IUPAC Name: azepan-1-yl-[2-(1,3-benzothiazol-2-yl)pyridin-3-yl]methanone
• InChI: InChI=1S/C19H19N3OS/c23-19(22-12-5-1-2-6-13-22)14-8-7-11-20-17(14)18-21-15-9-3-4-10-16(15)24-18/h3-4,7-11H,1-2,5-6,12-13H2
• InChI Key: RJJJJCHGXVSUOW-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)C2=C(N=CC=C2)C3=NC4=CC=CC=C4S3
• Molecular Formula: C19H19N3OS
• Molecular Weight: 337.4 g/mol

Description

Azepan-1-yl-[2-(1,3-benzothiazol-2-yl)pyridin-3-yl]methanone is a complex organic compound that contains several functional groups including an azepane ring, a benzothiazole ring, and a pyridine ring. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple ring structures. The azepane ring is a seven-membered ring with one nitrogen atom, the benzothiazole ring is a fused ring system containing a benzene ring and a thiazole ring, and the pyridine ring is a six-membered ring with one nitrogen atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the functional groups present in its structure. For example, the presence of the nitrogen atoms in the azepane and pyridine rings could make this compound a base.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Antifungal Agents : Azepan-1-yl-[2-(1,3-benzothiazol-2-yl)pyridin-3-yl]methanone could be explored as a potential antifungal agent. .

Chemical Education and Visualization

• .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions for this compound could include exploring its potential uses in medicine or industry, studying its physical and chemical properties in more detail, and developing more efficient methods for its synthesis.

Mechanism of Action

Target of Action

Benzothiazole derivatives have been found to exhibit potent activity againstM. tuberculosis .

Mode of Action

tuberculosis . The compound likely interacts with its target to disrupt essential biological processes, leading to the inhibition of the organism’s growth.

Biochemical Pathways

It is known that benzothiazole derivatives can affect various biological activities such as antifungal, antiprotozoal, antimicrobial, anticancer, anticonvulsant, antihypertensive, antidiabetic, and anti-inflammatory activities .

Pharmacokinetics

It is noted that benzothiazole derivatives have shown favourable pharmacokinetic profiles .

Result of Action

tuberculosis , suggesting that this compound may have similar effects.